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Compound of Interest

Compound Name: INO5042

Cat. No.: B15552334 Get Quote

In the landscape of pharmacological agents targeting inflammation and venous insufficiency,

INO5042 has emerged as a compound with significant therapeutic potential. This guide

provides a head-to-head comparison of INO5042 with indomethacin, a well-established non-

steroidal anti-inflammatory drug (NSAID) and cyclooxygenase (COX) inhibitor. The following

analysis, supported by preclinical data, is intended for researchers, scientists, and

professionals in drug development to objectively evaluate the performance and mechanistic

nuances of INO5042.

Introduction to INO5042
INO5042 is a novel venoconstrictor and anti-inflammatory agent.[1] Preclinical studies suggest

its mechanism of action involves the cyclooxygenase pathway, and it has demonstrated

efficacy in various animal models of inflammation and venous insufficiency.[1] Notably, it has

shown greater potency and effectiveness compared to several existing treatments for venous

disorders.[1]

Head-to-Head Performance Data
The following tables summarize the comparative efficacy of INO5042 and indomethacin in key

preclinical models of inflammation and vascular response.

Table 1: Inhibition of Histamine-Induced Increase in Venule Diameter
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Compound Dose
Route of
Administration

Inhibition of Venule
Diameter Increase

INO5042 0.028-28 mcg/kg i.v. Significant

INO5042 0.01-50 mg/kg p.o. Significant

Indomethacin 0.1 mg/kg i.v. Similar to INO5042

Table 2: Efficacy in a Rat Model of Neurogenic Inflammation (Edema Inhibition)

Compound Dose
Route of
Administration

ED50 Efficacy

INO5042
0.028-2800

ng/kg
i.v. 0.28 ng/kg

Dose-dependent

inhibition

INO5042 0.5-5 mg/kg p.o. 1 mg/kg
Dose-dependent

inhibition

Indomethacin 5 mg/kg i.v. - Ineffective

Table 3: Anti-inflammatory Activity in Carrageenan-Induced Paw Edema in Rats

Compound Dose
Route of
Administration

Inhibition of Paw
Edema

INO5042 5 mg/kg p.o. 18%

Signaling Pathway and Experimental Workflow
To visually represent the underlying mechanisms and experimental procedures, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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